Cas no 61497-47-0 (Isooctadecanal (9CI))
Isooctadecanal (9CI) structure
Product Name:Isooctadecanal (9CI)
CAS No:61497-47-0
MF:C18H36O
MW:268.47784614563
CID:515743
PubChem ID:6454209
Update Time:2025-04-19
Isooctadecanal (9CI) Chemical and Physical Properties
Names and Identifiers
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- Isooctadecanal (9CI)
- isooctadecan-1-al
- 16-methylheptadecanal
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- Inchi: 1S/C18H36O/c1-18(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19/h17-18H,3-16H2,1-2H3
- InChI Key: TVKFVQITCQGSIG-UHFFFAOYSA-N
- SMILES: O=CCCCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 268.276616
- Monoisotopic Mass: 268.276616
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 7.8
Experimental Properties
- Density: 0.8203 (estimate)
- Melting Point: 43°C (estimate)
- Boiling Point: 341.64°C (estimate)
- Flash Point: 145.1°C
- Refractive Index: 1.4506 (estimate)
Isooctadecanal (9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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